Cas no 2171463-31-1 (5-(azocan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-(azocan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• CAS No: 2171463-31-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5796504
• PubChem ID: 165527624
• Update Time: 2025-10-22

5-(azocan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(azocan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• 5-(azocan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
• EN300-1494517
• 2171463-31-1

• Inchi： 1S/C27H32N2O5/c30-25(31)15-14-24(26(32)29-16-8-2-1-3-9-17-29)28-27(33)34-18-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,23-24H,1-3,8-9,14-18H2,(H,28,33)(H,30,31)
• InChI Key： YXDGPJMWCIXNLE-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(N1CCCCCCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-(azocan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

5-(Azocan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic Acid: A Comprehensive Overview

The compound 5-(azocan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid, identified by the CAS number 2171463-31-1, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and peptide synthesis. This compound is notable for its unique structure, which incorporates both an azocane moiety and a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group, in particular, is widely recognized as a key protecting group in solid-phase peptide synthesis (SPPS), enabling precise control over the synthesis of complex peptides and proteins.

The azocane ring system within this compound contributes to its structural complexity and functional versatility. Azocanes are known for their ability to participate in various chemical reactions, including cycloadditions and other pericyclic reactions, making them valuable in organic synthesis. The integration of the azocane moiety with the Fmoc group in this molecule opens up new possibilities for its use in the design and synthesis of bioactive compounds. Recent studies have highlighted the potential of such hybrid structures in drug discovery, particularly in the development of protease inhibitors and other therapeutic agents.

From a synthetic perspective, the construction of this compound involves a series of carefully orchestrated reactions. The incorporation of the Fmoc group typically requires activation via a coupling reagent, such as HATU or EDCI, followed by reaction with an appropriate amine. The azocane moiety is introduced through a separate synthetic pathway, often involving cyclization reactions or metal-mediated coupling processes. The combination of these steps results in a molecule that is both structurally complex and functionally advanced.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs. The Fmoc group allows for efficient protection and deprotection during peptide synthesis, while the azocane moiety can serve as a scaffold for attaching additional functional groups or bioactive entities. Recent research has demonstrated that such hybrid molecules can exhibit enhanced stability, bioavailability, and selectivity when used as therapeutic agents.

In addition to its role in peptide synthesis, this compound has also been explored for its potential in materials science. The azocane moiety's ability to undergo reversible structural changes under certain conditions makes it an attractive candidate for use in stimuli-responsive materials. For example, compounds incorporating azocane rings have been investigated for their potential use in adaptive optics, drug delivery systems, and smart polymers.

The development of efficient synthetic routes for this compound remains an active area of research. Chemists are continually seeking to optimize existing methods or develop entirely new strategies that improve yield, selectivity, and scalability. Recent advancements in catalytic asymmetric synthesis and transition metal-catalyzed couplings have opened new avenues for constructing complex molecules like this one with greater precision and efficiency.

In conclusion, 5-(azocan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid represents a cutting-edge example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in the development of novel therapeutic agents and advanced materials.